Cas no 267881-03-8 (3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile)

• Product Name: 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile
• CAS No: 267881-03-8
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• CID: 2625598
• PubChem ID: 53433233
• Update Time: 2025-05-25

3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-fluorophenyl)-3-oxopropanenitrile
• EN300-651573
• G40281
• 2-Chloro-6-fluorobenzoylacetonitrile
• SCHEMBL16563485
• Z317042004
• 267881-03-8
• 3-(2-chloro-6-fluorophenyl)-3-oxopropanenitrile
• AKOS000186862
• MFCD08458113
• 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile

• Inchi： 1S/C9H5ClFNO/c10-7(5-12)9(13)6-3-1-2-4-8(6)11/h1-4,7H
• InChI Key： ZKAQSKQLDGHARH-UHFFFAOYSA-N
• SMILES： ClC(C#N)C(C1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 197.004
• Monoisotopic Mass: 197.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile

3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile: A Comprehensive Overview

The compound with CAS No. 267881-03-8, commonly referred to as 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile, is a highly specialized organic chemical that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a chlorine atom and a fluorine atom on a phenyl ring, along with a cyano group and a ketone group in the propanenitrile moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile in drug discovery, particularly in the development of kinase inhibitors. Researchers have found that the compound's ability to interact with specific protein targets makes it a promising candidate for therapeutic applications. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential role in anticancer therapy.

In addition to its pharmacological applications, 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile has also been explored for its use in advanced materials. Its rigid structure and electron-withdrawing groups make it an ideal candidate for applications in organic electronics. A research team at the University of California reported that incorporating this compound into polymer frameworks significantly enhances the electrical conductivity of the resulting materials, paving the way for its use in flexible electronics and energy storage devices.

The synthesis of 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent cyanation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For example, the use of palladium-catalyzed cross-coupling reactions has been shown to improve yield and reduce byproduct formation, making large-scale synthesis more feasible.

From a structural perspective, the compound's chlorine and fluorine substituents on the phenyl ring contribute to its high chemical stability and reactivity. The presence of these halogens also influences the compound's solubility properties, which are critical for its application in various chemical processes. Furthermore, the cyano group in the propanenitrile moiety imparts strong electron-withdrawing effects, enhancing the compound's ability to participate in nucleophilic and electrophilic reactions.

Looking ahead, ongoing research is focused on expanding the scope of applications for 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile. Scientists are exploring its potential as a precursor for more complex molecules with enhanced bioactivity or electronic properties. For instance, efforts are underway to modify the compound's structure to improve its pharmacokinetic profile or to create hybrid materials with tailored functionalities.

In conclusion, 3-(2-Chloro-6-fluorophenyl)-3-oxopropanenitrile (CAS No. 267881-03-8) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals and materials science.